molecular formula C13H17NO3 B8391976 6-(hydroxymethyl)-1-(3-methoxypropyl)-1,3-dihydro-2H-indol-2-one

6-(hydroxymethyl)-1-(3-methoxypropyl)-1,3-dihydro-2H-indol-2-one

Cat. No.: B8391976
M. Wt: 235.28 g/mol
InChI Key: ZRHZPWWNVYNEDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(hydroxymethyl)-1-(3-methoxypropyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

6-(hydroxymethyl)-1-(3-methoxypropyl)-3H-indol-2-one

InChI

InChI=1S/C13H17NO3/c1-17-6-2-5-14-12-7-10(9-15)3-4-11(12)8-13(14)16/h3-4,7,15H,2,5-6,8-9H2,1H3

InChI Key

ZRHZPWWNVYNEDQ-UHFFFAOYSA-N

Canonical SMILES

COCCCN1C(=O)CC2=C1C=C(C=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-(hydroxymethyl)-1,3-dihydro-2H-indol-2-one (150 mg), 1-bromo-3-methoxypropane (211 mg), potassium carbonate (254 mg) and potassium iodide (229 mg) in acetonitrile (6 ml) was refluxed for 15 hours. Further, 1-bromo-3-methoxypropane (70.3 mg) and potassium carbonate (127 mg) were added and the mixture was refluxed for 3 hours. Water was added to the reaction mixture under ice-cooling and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over sodium sulfate and concentrated in vacuo. The resulted residue was purified with a silica gel column chromatography (eluting solvent: chloroform to chloroform/methanol=10/1) to give 6-(hydroxymethyl)-1-(3-methoxypropyl)-1,3-dihydro-2H-indol-2-one (174 mg) as a brown oil.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
211 mg
Type
reactant
Reaction Step One
Quantity
254 mg
Type
reactant
Reaction Step One
Quantity
229 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
70.3 mg
Type
reactant
Reaction Step Two
Quantity
127 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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